Cas no 2228941-60-2 (1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid)

1-(2,3-Dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid is a structurally unique compound featuring a cyclobutane core functionalized with a carboxylic acid and a hydroxyl group, linked to a dihydroindene moiety. This arrangement confers potential utility in medicinal chemistry, particularly as an intermediate for synthesizing pharmacologically active molecules. The hydroxyl and carboxyl groups enhance its reactivity, enabling further derivatization, while the rigid cyclobutane and indene framework may contribute to steric and electronic modulation in target interactions. Its well-defined structure allows for precise modifications, making it valuable in drug discovery and development. The compound's stability and synthetic accessibility further support its use in research applications.
1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid structure
2228941-60-2 structure
Product Name:1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid
CAS No:2228941-60-2
MF:C14H16O3
MW:232.275044441223
CID:6396420
PubChem ID:165672829
Update Time:2025-08-05

1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid
    • EN300-1746184
    • 2228941-60-2
    • Inchi: 1S/C14H16O3/c15-12-7-14(8-12,13(16)17)11-5-4-9-2-1-3-10(9)6-11/h4-6,12,15H,1-3,7-8H2,(H,16,17)
    • InChI Key: OGUIUNFLNMNANA-UHFFFAOYSA-N
    • SMILES: OC1CC(C(=O)O)(C2C=CC3CCCC=3C=2)C1

Computed Properties

  • Exact Mass: 232.109944368g/mol
  • Monoisotopic Mass: 232.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 57.5Ų

1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1746184-0.05g
1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid
2228941-60-2
0.05g
$1104.0 2023-09-20
Enamine
EN300-1746184-0.1g
1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid
2228941-60-2
0.1g
$1157.0 2023-09-20
Enamine
EN300-1746184-0.25g
1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid
2228941-60-2
0.25g
$1209.0 2023-09-20
Enamine
EN300-1746184-0.5g
1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid
2228941-60-2
0.5g
$1262.0 2023-09-20
Enamine
EN300-1746184-1.0g
1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid
2228941-60-2
1g
$1315.0 2023-06-03
Enamine
EN300-1746184-2.5g
1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid
2228941-60-2
2.5g
$2576.0 2023-09-20
Enamine
EN300-1746184-5.0g
1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid
2228941-60-2
5g
$3812.0 2023-06-03
Enamine
EN300-1746184-10.0g
1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid
2228941-60-2
10g
$5652.0 2023-06-03
Enamine
EN300-1746184-1g
1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid
2228941-60-2
1g
$1315.0 2023-09-20
Enamine
EN300-1746184-5g
1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid
2228941-60-2
5g
$3812.0 2023-09-20

Additional information on 1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid

Introduction to 1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228941-60-2)

1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid, identified by its CAS number 2228941-60-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a fused heterocyclic system, specifically an indene moiety linked to a cyclobutane ring with a hydroxyl functional group. The unique arrangement of these structural elements imparts distinct chemical and biological properties, making it a promising candidate for further investigation in drug discovery and development.

The indene core of 1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid is a bicyclic aromatic system consisting of a benzene ring fused to a five-membered cyclohexene ring. This structural motif is well-known for its versatility in biological interactions, often serving as a scaffold for bioactive molecules. The presence of the hydroxycyclobutane side chain introduces additional functionality, enabling various chemical modifications and interactions with biological targets. The carboxylic acid group at the terminal position further enhances the compound's reactivity, making it suitable for derivatization into esters, amides, or other pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological potential of indene derivatives due to their ability to modulate multiple biological pathways. Studies have demonstrated that compounds containing the indene moiety can exhibit anti-inflammatory, antimicrobial, and even anticancer properties. The hydroxyl group in 1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid may play a crucial role in mediating interactions with specific enzymes or receptors, thereby influencing its biological activity. This has prompted researchers to investigate its potential as a lead compound for the development of novel therapeutic agents.

One of the most compelling aspects of 1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid is its structural complexity, which allows for diverse chemical modifications. For instance, the carboxylic acid group can be coupled with various nucleophiles to form peptidomimetics or protease inhibitors. Additionally, the indene ring can undergo functionalization at multiple positions, enabling the introduction of electron-withdrawing or electron-donating groups to fine-tune electronic properties and bioavailability. These features make it an attractive candidate for structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) approaches.

Recent advancements in computational chemistry have facilitated the rapid screening and optimization of such complex molecules. Molecular docking studies have been employed to predict potential binding modes of 1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid with target proteins, providing insights into its mechanism of action. These computational techniques have been particularly useful in identifying key interactions between the compound and biological targets such as kinases, transcription factors, and metabolic enzymes. Such insights are invaluable for designing next-generation inhibitors with improved potency and selectivity.

The synthesis of 1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the indene-cyclobutane framework requires careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and organometallic transformations, have significantly enhanced the efficiency of such syntheses. These advances have made it feasible to produce complex molecules like 2228941-60-2 on multiigram scales suitable for biological testing.

In addition to its pharmaceutical applications, 1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid has potential utility in materials science and agrochemical research. The unique electronic properties of the indene ring make it a candidate for organic semiconductors or luminescent materials. Furthermore, its structural motifs could inspire novel pesticides or herbicides by mimicking natural products known to interact with biological targets in plants or pests.

The future direction of research on 2228941-60-2 will likely focus on expanding its chemical space through combinatorial synthesis and library generation techniques. High-throughput screening (HTS) platforms will be employed to rapidly assess the biological activity of numerous derivatives, identifying promising leads for further optimization. Collaborative efforts between chemists and biologists will be essential in elucidating structure-function relationships and translating these findings into clinical applications.

In conclusion, 2228941 -60 - 2 represents a structurally intriguing compound with significant potential in pharmaceutical research . Its unique combination of an indene core ,a hydroxyl -substituted cyclobutane side chain ,and a carboxylic acid group positions it as a versatile scaffold for drug discovery . As our understanding of molecular interactions continues to evolve ,compounds like this are poised to play a pivotal role in developing innovative therapies against various diseases .

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.